molecular formula C15H10N2O4 B4721373 N-1,3-benzodioxol-5-yl-2-cyano-3-(2-furyl)acrylamide

N-1,3-benzodioxol-5-yl-2-cyano-3-(2-furyl)acrylamide

Cat. No. B4721373
M. Wt: 282.25 g/mol
InChI Key: WRDMHXDDRYRYEC-UXBLZVDNSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-1,3-benzodioxol-5-yl-2-cyano-3-(2-furyl)acrylamide, also known as BFA, is a chemical compound that has been extensively studied for its potential applications in scientific research. BFA is a potent inhibitor of protein transport and has been shown to have a variety of biochemical and physiological effects. In

Mechanism of Action

N-1,3-benzodioxol-5-yl-2-cyano-3-(2-furyl)acrylamide inhibits protein transport by binding to a protein called ADP-ribosylation factor (ARF). ARF is a small GTPase that regulates the formation of transport vesicles in cells. N-1,3-benzodioxol-5-yl-2-cyano-3-(2-furyl)acrylamide binds to ARF and prevents it from interacting with other proteins, leading to the disruption of protein transport.
Biochemical and Physiological Effects:
N-1,3-benzodioxol-5-yl-2-cyano-3-(2-furyl)acrylamide has a variety of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the growth of tumors, and modulate the immune response. N-1,3-benzodioxol-5-yl-2-cyano-3-(2-furyl)acrylamide has also been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-1,3-benzodioxol-5-yl-2-cyano-3-(2-furyl)acrylamide is a potent inhibitor of protein transport and has been widely used in scientific research. Its advantages include its high potency, specificity, and ability to disrupt the Golgi apparatus. However, N-1,3-benzodioxol-5-yl-2-cyano-3-(2-furyl)acrylamide also has limitations, including its toxicity and potential for off-target effects.

Future Directions

There are many future directions for the study of N-1,3-benzodioxol-5-yl-2-cyano-3-(2-furyl)acrylamide. One area of research is the development of new N-1,3-benzodioxol-5-yl-2-cyano-3-(2-furyl)acrylamide analogs with improved potency and specificity. Another area of research is the study of the effects of N-1,3-benzodioxol-5-yl-2-cyano-3-(2-furyl)acrylamide on different types of cancer cells and the development of N-1,3-benzodioxol-5-yl-2-cyano-3-(2-furyl)acrylamide-based therapies for cancer. Additionally, the study of N-1,3-benzodioxol-5-yl-2-cyano-3-(2-furyl)acrylamide in the context of neurodegenerative diseases and the immune response is an area of active research.
Conclusion:
In conclusion, N-1,3-benzodioxol-5-yl-2-cyano-3-(2-furyl)acrylamide, or N-1,3-benzodioxol-5-yl-2-cyano-3-(2-furyl)acrylamide, is a potent inhibitor of protein transport that has been extensively studied for its potential applications in scientific research. N-1,3-benzodioxol-5-yl-2-cyano-3-(2-furyl)acrylamide has a variety of biochemical and physiological effects and has been shown to have potential therapeutic applications in cancer and neurodegenerative diseases. While N-1,3-benzodioxol-5-yl-2-cyano-3-(2-furyl)acrylamide has limitations, its high potency and specificity make it a valuable tool for the study of protein trafficking in cells.

Scientific Research Applications

N-1,3-benzodioxol-5-yl-2-cyano-3-(2-furyl)acrylamide is a potent inhibitor of protein transport and has been used extensively in scientific research to study the mechanisms of protein trafficking in cells. N-1,3-benzodioxol-5-yl-2-cyano-3-(2-furyl)acrylamide has been shown to disrupt the Golgi apparatus, which is responsible for the processing and sorting of proteins in cells. This disruption allows for the study of the effects of protein trafficking on cellular function and disease.

properties

IUPAC Name

(E)-N-(1,3-benzodioxol-5-yl)-2-cyano-3-(furan-2-yl)prop-2-enamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H10N2O4/c16-8-10(6-12-2-1-5-19-12)15(18)17-11-3-4-13-14(7-11)21-9-20-13/h1-7H,9H2,(H,17,18)/b10-6+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WRDMHXDDRYRYEC-UXBLZVDNSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1OC2=C(O1)C=C(C=C2)NC(=O)C(=CC3=CC=CO3)C#N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1OC2=C(O1)C=C(C=C2)NC(=O)/C(=C/C3=CC=CO3)/C#N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H10N2O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

282.25 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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